Cas no 951667-98-4 (5-Fluoro-2-nitro-N-propylaniline)

• Product Name: 5-Fluoro-2-nitro-N-propylaniline
• CAS No: 951667-98-4
• MF: C₉H₁₁FN₂O₂
• MW: 198.194245576859
• CID: 3042616
• PubChem ID: 50987928
• Update Time: 2025-11-01

5-Fluoro-2-nitro-N-propylaniline Chemical and Physical Properties

Names and Identifiers

• (5-fluoro-2-nitro-phenyl)-propyl-amine
• 5-Fluoro-2-nitro-N-propylbenzenamine
• BS-33319
• G29081
• BNB66798
• DTXSID401291547
• CS-0458226
• EN300-72007
• 5-fluoro-2-nitro-N-propylaniline
• YDBGMWGWMVRJRH-UHFFFAOYSA-N
• 951667-98-4
• AKOS011662565
• SCHEMBL3515437
• 5-Fluoro-2-nitro-N-propylaniline

• Inchi： 1S/C9H11FN2O2/c1-2-5-11-8-6-7(10)3-4-9(8)12(13)14/h3-4,6,11H,2,5H2,1H3
• InChI Key： YDBGMWGWMVRJRH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)NCCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 198.08000
• Monoisotopic Mass: 198.08045576Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.9Ų

Experimental Properties

• PSA: 57.85000
• LogP: 3.15200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 5-Fluoro-2-nitro-N-propylaniline

5-Fluoro-2-nitro-N-propylaniline: A Comprehensive Overview

The compound with CAS No. 951667-98-4, commonly referred to as 5-Fluoro-2-nitro-N-propylaniline, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a fluoro group at the 5-position, a nitro group at the 2-position, and an N-propyl substituent. These functional groups contribute to its diverse chemical properties and potential applications in various scientific domains.

5-Fluoro-2-nitro-N-propylaniline has been the subject of extensive research due to its intriguing electronic properties and reactivity. Recent studies have highlighted its role in synthetic chemistry, particularly in the development of novel aromatic compounds. The presence of the nitro group at the 2-position significantly influences the molecule's reactivity, making it a valuable intermediate in the synthesis of advanced materials.

One of the most notable applications of 5-Fluoro-2-nitro-N-propylaniline is in the field of materials science. Researchers have explored its potential as a precursor for high-performance polymers and advanced composites. The combination of the fluoro and nitro groups enhances the thermal stability and mechanical properties of materials derived from this compound, making it a promising candidate for aerospace and automotive industries.

In addition to its material applications, 5-Fluoro-2-nitro-N-propylaniline has also garnered attention in pharmaceutical research. The molecule's unique structure allows for selective interactions with biological systems, potentially leading to new drug delivery mechanisms. Recent findings suggest that this compound could serve as a scaffold for developing bioactive molecules with enhanced pharmacokinetic profiles.

The synthesis of 5-Fluoro-2-nitro-N-propylaniline involves a multi-step process that requires precise control over reaction conditions. Researchers have optimized synthetic routes to achieve high yields and purity levels, ensuring its reliability as a starting material for downstream applications. These advancements underscore the importance of understanding reaction mechanisms and optimizing synthetic pathways in organic chemistry.

Moreover, 5-Fluoro-2-nitro-N-propylaniline has been studied for its role in catalytic processes. Its ability to act as a catalyst in various organic reactions has opened new avenues for green chemistry practices. By utilizing this compound as a catalyst, scientists can reduce waste generation and improve reaction efficiency, aligning with global sustainability goals.

The versatility of 5-Fluoro-2-nitro-N-propylaniline extends to its use in analytical chemistry. Its distinct spectroscopic properties make it an ideal reference compound for calibrating instruments used in chromatography and spectroscopy. This application highlights its importance in maintaining accuracy and precision across various analytical techniques.

Recent breakthroughs in computational chemistry have further enhanced our understanding of 5-Fluoro-2-nitro-N-propylaniline's molecular behavior. Advanced simulations have provided insights into its electronic structure and reactivity patterns, enabling researchers to predict its behavior under different conditions with greater accuracy.

In conclusion, 5-Fluoro-2-nitro-N-propylaniline (CAS No. 951667-98-4) is a multifaceted compound with significant implications across diverse scientific disciplines. Its unique structure, combined with recent research advancements, positions it as a key player in future innovations within organic chemistry, materials science, pharmaceuticals, and beyond.